5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%

• IUPAC Name: 5-(3-hydroxy-5-methylphenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C12H10O2S/c1-8-4-9(6-10(14)5-8)12-3-2-11(7-13)15-12/h2-7,14H,1H3
• InChI Key: DNQJLOKVHNUKRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC=C(S2)C=O
• Molecular Formula: C12H10O2S
• DSSTOX Substance ID: DTXSID00683771
• Molecular Weight: 218.27 g/mol
• CAS RN: 1261910-88-6

Description

5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, is a chemical compound with a wide range of applications in scientific research. It is a colorless solid with a melting point of 75-77°C, a boiling point of 235-237°C, and a density of 1.2 g/mL. It is an aromatic compound with a strong sulfur odor. This compound is used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and polymers, in the study of biochemical and physiological processes, and as a catalyst for organic reactions.

Scientific Research Applications

5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, such as antibiotics and antifungal agents, as well as polymers, such as polyurethanes. It is also used in the study of biochemical and physiological processes, such as the metabolism of drugs, and as a catalyst for organic reactions. Furthermore, 5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, has been used in the study of the effects of various environmental pollutants on human health.

Mechanism of Action

The mechanism of action of 5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, is not fully understood. However, it is believed that this compound acts as a nucleophilic catalyst in organic reactions. It is also believed to have an inhibitory effect on the metabolism of drugs, which can lead to a decrease in drug efficacy. Furthermore, 5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, has been shown to have an antioxidant effect, which may be beneficial in the prevention of certain diseases.
Biochemical and Physiological Effects
5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the metabolism of drugs, which can lead to a decrease in drug efficacy. Furthermore, it has been found to have an antioxidant effect, which may be beneficial in the prevention of certain diseases. In addition, 5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, has been found to have an inhibitory effect on the growth of certain bacteria, which may be beneficial in the treatment of infections.

Advantages and Limitations for Lab Experiments

The use of 5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Furthermore, it has a wide range of applications in scientific research, and it has been found to have a variety of biochemical and physiological effects. However, there are also some limitations to the use of this compound in laboratory experiments. It has a strong sulfur odor, and it can be toxic if inhaled in large quantities. Furthermore, it can be corrosive and can cause skin irritation if it comes into contact with the skin.

Future Directions

There are a number of potential future directions for the use of 5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%. One potential direction is the use of this compound in the development of new drugs and polymers. Furthermore, it could be used to study the effects of environmental pollutants on human health, and it could be used to study the biochemical and physiological effects of various drugs. Additionally, it could be used to develop more efficient catalysts for organic reactions, and it could be used to study the effects of oxidative stress on cellular processes. Finally, it could be used to develop more effective treatments for bacterial infections.

Synthesis Methods

5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%, can be synthesized through a two-step process. The first step involves the reaction of 5-formylthiophene-2-carboxylic acid with 3-methylphenol in the presence of a base catalyst, such as potassium carbonate. This reaction yields 5-(5-formylthiophen-2-yl)-3-methylphenol as the main product. The second step involves the purification of the product through column chromatography. This method has been found to be effective for the synthesis of 5-(5-Formylthiophen-2-yl)-3-methylphenol, 95%.